Cas no 58861-54-4 (Pyridine, 2-(3-fluorophenyl)-)

• Product Name: Pyridine, 2-(3-fluorophenyl)-
• CAS No: 58861-54-4
• MF: C₁₁H₈FN
• MW: 173.186326026917
• MDL: MFCD06201381
• CID: 340605
• PubChem ID: 2759139
• Update Time: 2025-04-24

Pyridine, 2-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(3-fluorophenyl)-
• 2-(3-FLUOROPHENYL)PYRIDINE
• SCHEMBL3233604
• DTXSID60374658
• 2-(m-fluorophenyl)pyridine
• 58861-54-4
• AKOS006346547

• MDL： MFCD06201381
• Inchi： 1S/C11H8FN/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h1-8H
• InChI Key： MFVNFXJHJBHQIS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 173.06414
• Monoisotopic Mass: 173.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Pyridine, 2-(3-fluorophenyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-(3-fluorophenyl)-

Comprehensive Overview of Pyridine, 2-(3-fluorophenyl)- (CAS No. 58861-54-4)

Pyridine, 2-(3-fluorophenyl)- (CAS No. 58861-54-4) is a specialized organic compound that belongs to the pyridine derivative family. This compound is characterized by the presence of a fluorophenyl group attached to the pyridine ring, which imparts unique chemical and physical properties. The molecular formula of this compound is C₁₁H₈FN, and it is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science.

The 2-(3-fluorophenyl)pyridine structure is of particular interest due to its ability to act as a building block in the synthesis of more complex molecules. Researchers and chemists often explore its reactivity and compatibility with various chemical reactions, such as cross-coupling reactions, which are pivotal in drug discovery and development. The presence of the fluorine atom in the phenyl ring enhances the compound's electronic properties, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in the development of novel therapeutic agents. For instance, 2-(3-fluorophenyl)pyridine is frequently investigated for its role in creating kinase inhibitors, which are crucial in targeted cancer therapies. This aligns with the growing trend in precision medicine, where researchers seek compounds that can selectively modulate biological pathways with minimal side effects.

Another area where Pyridine, 2-(3-fluorophenyl)- (CAS No. 58861-54-4) finds utility is in the field of agrochemicals. Fluorinated compounds are known for their ability to improve the efficacy and stability of pesticides and herbicides. The 3-fluorophenyl moiety in this compound can enhance the binding affinity of agrochemicals to their target proteins, thereby reducing the required dosage and environmental impact. This is particularly relevant in the context of sustainable agriculture, where the focus is on developing eco-friendly solutions.

From a material science perspective, 2-(3-fluorophenyl)pyridine is explored for its potential in creating advanced polymers and liquid crystals. The incorporation of fluorine atoms into organic frameworks can significantly alter the material's thermal stability, optical properties, and solubility. These attributes are highly sought after in industries such as electronics, where high-performance materials are essential for next-generation devices.

The synthesis of Pyridine, 2-(3-fluorophenyl)- typically involves multi-step organic reactions, including the use of palladium-catalyzed cross-coupling techniques. These methods are favored for their efficiency and selectivity, enabling the production of high-purity compounds. Researchers are continually optimizing these synthetic routes to improve yields and reduce costs, which is critical for scaling up production to meet industrial demands.

In terms of safety and handling, Pyridine, 2-(3-fluorophenyl)- should be treated with standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper ventilation and personal protective equipment are recommended when working with this compound. Its storage conditions typically involve keeping it in a cool, dry place away from incompatible substances.

The market for fluorinated pyridine derivatives like 2-(3-fluorophenyl)pyridine is expected to grow steadily, driven by advancements in pharmaceutical and agrochemical research. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial clients. Additionally, the rise of contract research organizations (CROs) has further amplified the demand for high-quality intermediates such as this one.

For researchers and professionals seeking detailed information on Pyridine, 2-(3-fluorophenyl)- (CAS No. 58861-54-4), it is advisable to consult peer-reviewed journals, patent databases, and chemical catalogs. These resources provide insights into the latest developments, synthetic methodologies, and applications of this versatile compound. As the scientific community continues to uncover new uses for fluorinated pyridines, this compound is poised to remain a focal point of innovation in multiple industries.